2-{[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]sulfanyl}-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile
2-{[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]sulfanyl}-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0917485
InChI:
InChI=1S/C26H22ClN3OS2/c27-19-11-12-24-22(14-19)30(21-9-5-6-10-23(21)33-24)25(31)16-32-26-18(15-28)13-17-7-3-1-2-4-8-20(17)29-26/h5-6,9-14H,1-4,7-8,16H2
SMILES:
C1CCCC2=C(CC1)C=C(C(=N2)SCC(=O)N3C4=CC=CC=C4SC5=C3C=C(C=C5)Cl)C#N
Molecular Formula:
C26H22ClN3OS2
Molecular Weight:
492.1 g/mol
2-{[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]sulfanyl}-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile
CAS No.:
Cat. No.: VC0917485
Molecular Formula: C26H22ClN3OS2
Molecular Weight: 492.1 g/mol
* For research use only. Not for human or veterinary use.
![2-{[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]sulfanyl}-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile -](/images/no_structure.jpg)
Specification
| Molecular Formula | C26H22ClN3OS2 |
|---|---|
| Molecular Weight | 492.1 g/mol |
| IUPAC Name | 2-[2-(2-chlorophenothiazin-10-yl)-2-oxoethyl]sulfanyl-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile |
| Standard InChI | InChI=1S/C26H22ClN3OS2/c27-19-11-12-24-22(14-19)30(21-9-5-6-10-23(21)33-24)25(31)16-32-26-18(15-28)13-17-7-3-1-2-4-8-20(17)29-26/h5-6,9-14H,1-4,7-8,16H2 |
| Standard InChI Key | YDKUHBXISZKNJJ-UHFFFAOYSA-N |
| SMILES | C1CCCC2=C(CC1)C=C(C(=N2)SCC(=O)N3C4=CC=CC=C4SC5=C3C=C(C=C5)Cl)C#N |
| Canonical SMILES | C1CCCC2=NC(=C(C=C2CC1)C#N)SCC(=O)N3C4=CC=CC=C4SC5=C3C=C(C=C5)Cl |
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